[(Dimethylphosphoryl)methyl]methylphosphinic acid

• CAS No.: 61745-98-0
• Molecular Formula: C4H12O3P2
• Molecular Weight: 170.08 g/mol
• IUPAC Name: dimethylphosphorylmethyl(methyl)phosphinic acid
• InChI: InChI=1S/C4H12O3P2/c1-8(2,5)4-9(3,6)7/h4H2,1-3H3,(H,6,7)
• InChI Key: SDKOJFTULCTEMQ-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)CP(=O)(C)O

Description

[(Dimethylphosphoryl)methyl]methylphosphinic acid is an organophosphorus compound with significant applications in various fields. This compound is characterized by the presence of phosphorus atoms bonded to methyl groups and oxygen atoms, forming a unique structure that imparts distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

[(Dimethylphosphoryl)methyl]methylphosphinic acid can be synthesized through the hydrolysis of dimethyl methylphosphonate, which is conveniently obtained from trimethylphosphite . Another method involves the hydrolysis of methyldichlorophosphine . These reactions typically require controlled conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound often involves large-scale hydrolysis processes. The use of catalysts and optimized reaction conditions can enhance the yield and efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

[(Dimethylphosphoryl)methyl]methylphosphinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can convert it to lower oxidation state compounds.

Substitution: It can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphonic acids, while reduction can produce phosphine derivatives .

Scientific Research Applications

[(Dimethylphosphoryl)methyl]methylphosphinic acid has diverse applications in scientific research:

Chemistry: It is used as a reagent for synthesizing other organophosphorus compounds.

Biology: Its derivatives are studied for their potential biological activities and interactions with enzymes.

Medicine: Research explores its potential as a precursor for pharmaceuticals and therapeutic agents.

Industry: It is utilized in the production of pesticides, flame retardants, and other industrial chemicals.

Mechanism of Action

The mechanism by which [(Dimethylphosphoryl)methyl]methylphosphinic acid exerts its effects involves interactions with molecular targets such as enzymes and receptors. It can inhibit acetylcholinesterase, leading to increased levels of acetylcholine in the nervous system . This mechanism is similar to that of certain nerve agents, making it a compound of interest in toxicology and pharmacology .

Comparison with Similar Compounds

[(Dimethylphosphoryl)methyl]methylphosphinic acid can be compared with other similar compounds such as:

Methylphosphinic acid: A simpler compound with a similar phosphorus-containing structure.

Methylphosphonic acid: Another related compound with different functional groups and properties.

Uniqueness

Conclusion

This compound is a versatile compound with significant importance in various scientific and industrial fields. Its unique structure and reactivity make it a valuable reagent and subject of research in chemistry, biology, medicine, and industry.